4-butyl-N-(5-((2-((3,4-dimethoxyphenethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide

• IUPAC Name: 4-butyl-N-[5-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C25H36N4O4S2/c1-4-5-6-17-7-10-19(11-8-17)23(31)27-24-28-29-25(35-24)34-16-22(30)26-14-13-18-9-12-20(32-2)21(15-18)33-3/h9,12,15,17,19H,4-8,10-11,13-14,16H2,1-3H3,(H,26,30)(H,27,28,31)
• InChI Key: ZWFPZAYEBLGZEH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCC(CC1)C(=O)NC2=NN=C(S2)SCC(=O)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C25H36N4O4S2
• Molecular Weight: 520.7 g/mol
• CAS No.: 887209-28-1

Description

4-butyl-N-(5-((2-((3,4-dimethoxyphenethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C25H36N4O4S2 and its molecular weight is 520.71. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Properties

Studies have developed various synthetic routes for thiadiazole derivatives, demonstrating their potential as bioactive molecules. For instance, the synthesis of novel thiadiazolotriazin-4-ones showed moderate mosquito-larvicidal and antibacterial activities, suggesting their applicability in developing new pesticides and antibacterial agents (Castelino et al., 2014). Similarly, microwave-assisted synthesis of acridine-acetazolamide conjugates resulted in compounds that inhibited carbonic anhydrases, pivotal in various physiological functions, hinting at their potential in treating conditions like glaucoma and epilepsy (Ulus et al., 2016).

Anticancer Activities

Compounds with thiadiazole scaffolds have shown promising anticancer activities. Microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives indicated potent anticancer activity against various human cancer cell lines, suggesting their utility in cancer treatment (Tiwari et al., 2017). Another study on the facile synthesis and evaluation of novel thiazole and 1,3,4-thiadiazole derivatives incorporated thiazole moiety as potent anticancer agents, highlighting their potential in developing new anticancer drugs (Gomha et al., 2017).